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Compound of Interest

Compound Name: 13-O-Deacetyltaxumairol Z

Cat. No.: B1151818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
13-O-Deacetyltaxumairol Z, a complex taxane diterpenoid, has been isolated from Taxus

mairei and Taxus sumatrana, species of yew trees known for producing a rich diversity of

bioactive compounds. This technical guide provides a comprehensive overview of the known

biological activity of 13-O-Deacetyltaxumairol Z, with a focus on its cytotoxic effects. The

information presented herein is intended to support further research and development of this

natural product as a potential therapeutic agent.

Chemical Identity
Recent studies have identified 13-O-Deacetyltaxumairol Z as being synonymous with

Tasumatrol Z. This guide will use both names interchangeably, reflecting the nomenclature in

the scientific literature.

Systematic Name: (2α,3α,4β,5β,7β,10β,13α)-4,10-diacetoxy-13-({(2R,3S)-3-

(benzoylamino)-2-hydroxy-3-phenylpropanoyl}oxy)-1,7-dihydroxy-9-oxo-5,20-epoxytax-11-

en-2-yl benzoate

CAS Number: 220935-39-7

Molecular Formula: C45H47NO14
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Molecular Weight: 833.85 g/mol

Biological Activity: Cytotoxicity
The primary biological activity reported for 13-O-Deacetyltaxumairol Z (Tasumatrol Z) is its

cytotoxicity against human cancer cell lines. Research has demonstrated its potential as an

anticancer agent, a characteristic shared by many taxane compounds, most notably Paclitaxel

(Taxol®).

Quantitative Data
The cytotoxic activity of Tasumatrol Z and its related compounds, isolated from Taxus

sumatrana, was evaluated against a human hepatoma (Hep2) cell line. The following table

summarizes the available quantitative data.

Compound Cell Line Activity IC50 (µM)

Tasumatrol Z
Hep2 (Human

Hepatoma)
Cytotoxic

Data not specified in

abstract

Tasumatrol Y
Hep2 (Human

Hepatoma)
Cytotoxic

Data not specified in

abstract

Note: The specific IC50 value for Tasumatrol Z was not available in the abstracts of the primary

literature. Access to the full-text article is required for this specific data point.

Experimental Protocols
The following is a generalized protocol for the isolation and cytotoxicity testing of 13-O-
Deacetyltaxumairol Z, based on standard methodologies for taxane research.

Isolation and Purification of 13-O-Deacetyltaxumairol Z
A general workflow for the isolation and purification of taxoids from Taxus species is outlined

below.
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Plant Material (Taxus sumatrana leaves and twigs)

Extraction with Acetone

Solvent Partitioning

Column Chromatography (Silica Gel)

Preparative HPLC

Crystallization/Purification

Structural Elucidation (NMR, MS)

Cytotoxicity Bioassay
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Seed Cancer Cells (e.g., Hep2) in 96-well plates

Incubate for 24h

Treat with varying concentrations of 13-O-Deacetyltaxumairol Z

Incubate for 48h

Add MTT solution

Incubate for 4h

Add DMSO to dissolve formazan crystals

Measure absorbance at 570 nm

Calculate IC50 value
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Normal Cell Division

Action of 13-O-Deacetyltaxumairol Z

Dynamic Microtubules
(Polymerization/Depolymerization) Proper Mitotic Spindle Formation Successful Cell Division

13-O-Deacetyltaxumairol Z Microtubule Stabilization Mitotic Arrest Apoptosis (Cell Death)
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To cite this document: BenchChem. [Unveiling the Biological Activity of 13-O-
Deacetyltaxumairol Z: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1151818#13-o-deacetyltaxumairol-z-biological-
activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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